Cas no 52727-23-8 (5-hydroxy-2,3-dihydro-1H-inden-2-one)

5-Hydroxy-2,3-dihydro-1H-inden-2-one is a bicyclic organic compound featuring a hydroxyl group at the 5-position of the indanone scaffold. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and fine chemical synthesis. The compound’s ketone and hydroxyl functionalities enable versatile derivatization, making it valuable for constructing complex heterocycles or functionalized indane derivatives. Its rigid bicyclic framework contributes to stability while allowing selective modifications. The product is typically characterized by high purity, ensuring consistent performance in synthetic applications. It is commonly employed in research settings for developing bioactive molecules, owing to its balanced reactivity and potential as a building block in medicinal chemistry.
5-hydroxy-2,3-dihydro-1H-inden-2-one structure
52727-23-8 structure
Product Name:5-hydroxy-2,3-dihydro-1H-inden-2-one
CAS No:52727-23-8
MF:C9H8O2
MW:148.158622741699
MDL:MFCD08437309
CID:937353
PubChem ID:12351821
Update Time:2025-06-08

5-hydroxy-2,3-dihydro-1H-inden-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-indan-2-one
    • 5-hydroxy-1,3-dihydroinden-2-one
    • 5-hydroxy-2,3-dihydro-1H-inden-2-one
    • SCHEMBL13590991
    • 5-hydroxy-1H-inden-2(3H)-one
    • DB-071575
    • 52727-23-8
    • 2H-Inden-2-one, 1,3-dihydro-5-hydroxy-
    • 5-Hydroxy-1,3-dihydro-2H-inden-2-one
    • DTXSID30493385
    • AKOS006288890
    • MDL: MFCD08437309
    • Inchi: 1S/C9H8O2/c10-8-2-1-6-3-9(11)5-7(6)4-8/h1-2,4,10H,3,5H2
    • InChI Key: ROYXQDPCGSWTLM-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC(=CC=2C1)O

Computed Properties

  • Exact Mass: 148.052429494g/mol
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų

5-hydroxy-2,3-dihydro-1H-inden-2-one Pricemore >>

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